![molecular formula C10H15F3N2O3 B6303815 [(3-Isopropyl-1,2,4-oxadiazol-5-yl)methyl]methylamine trifluoroacetate; 95% CAS No. 1255718-40-1](/img/structure/B6303815.png)
[(3-Isopropyl-1,2,4-oxadiazol-5-yl)methyl]methylamine trifluoroacetate; 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of[(3-Isopropyl-1,2,4-oxadiazol-5-yl)methyl]methylamine trifluoroacetate
can be inferred from its name. It contains an oxadiazole ring, which is a heterocyclic compound consisting of one oxygen atom and two nitrogen atoms . The isopropyl group is attached to the 3-position of the oxadiazole ring .
Scientific Research Applications
- Researchers have explored the antibacterial and antifungal potential of 4-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine derivatives. These compounds exhibit inhibitory effects against various bacterial strains, including Gram-positive and Gram-negative bacteria. Investigations into their mode of action and potential clinical applications are ongoing .
- Some studies suggest that 1,2,4-oxadiazole derivatives, including 4-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine, possess anti-inflammatory properties. These compounds may modulate inflammatory pathways, making them interesting candidates for drug development in conditions such as rheumatoid arthritis and inflammatory bowel diseases .
- Preliminary data indicate that certain 1,2,4-oxadiazole derivatives exhibit cytotoxic activity against tumor cell lines. Researchers have investigated their effects on various cancer types, including cervical, colon, and glioma cells. Further studies are needed to elucidate their mechanisms of action and optimize their efficacy .
- 4-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine derivatives have been evaluated as protein-tyrosine phosphatase 1B (PTP1B) inhibitors. PTP1B plays a role in insulin signaling and metabolic disorders. These compounds may offer potential therapeutic strategies for managing diabetes and obesity .
- Some derivatives of this compound exhibit selective agonist properties against chemokine receptor type 4 (CXCR4). CXCR4 is involved in immune responses, cell migration, and cancer metastasis. Investigating their impact on CXCR4-related diseases is an active area of research .
- The trifluoromethyl pyridine moiety present in 1,2,4-oxadiazole derivatives, including 4-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine, has been explored as an alternative template for discovering novel antibacterial agents. These compounds may offer advantages over existing antibiotics in terms of resistance profiles and safety .
Antibacterial and Antifungal Properties
Anti-Inflammatory Activity
Anticancer Potential
Protein-Tyrosine Phosphatase Inhibition
Chemokine Receptor Modulation
Alternative Templates for Antibacterial Agents
properties
IUPAC Name |
3-propan-2-yl-5-propyl-1,2,4-oxadiazole;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N2O.C2HF3O2/c1-4-5-7-9-8(6(2)3)10-11-7;3-2(4,5)1(6)7/h6H,4-5H2,1-3H3;(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IISSSEBWTNUXRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=NO1)C(C)C.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Propan-2-yl-5-propyl-1,2,4-oxadiazole;2,2,2-trifluoroacetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.